2-[1-(Methylamino)ethylidene]propanedinitrile

• CAS RN: 118663-61-9
• Molecular Formula: C6H7N3
• Molecular Weight: 121.14 g/mol
• IUPAC Name: 2-[1-(methylamino)ethylidene]propanedinitrile
• InChI: InChI=1S/C6H7N3/c1-5(9-2)6(3-7)4-8/h9H,1-2H3
• InChI Key: UHOJVPCQFAGBLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C#N)C#N)NC

Description

2-[1-(Methylamino)ethylidene]propanedinitrile is a useful research compound. Its molecular formula is C6H7N3 and its molecular weight is 121.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add methylamine (1120 mL, 2.6 Eq.) to 2-(1-ethoxy-ethylidene)-malononitrile (115 g, 0.84 mol) in ether dropwise while stirring at room temperature under a nitrogen atmosphere. Stir at this temperature for 2 hours and then concentrate under reduced vacuum. Triturate the resulting solid in ethyl acetate (400 mL) and filter to produce 102 g of the title compound as a tan solid. Mass spectrum (m/e): 122.0 (M*+1): (Bruker 300)